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Compound of Interest

Compound Name: 7-Bromonaphthalen-2-ol

Cat. No.: B055355

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. 7-Bromonaphthalen-2-ol is a chemical compound for
research use only and should be handled by trained professionals. The information herein is a
collation of publicly available data and is not an exhaustive toxicological profile. All handling
and experimental procedures should be conducted in accordance with institutional and national
safety guidelines.

Chemical and Physical Properties

7-Bromonaphthalen-2-ol, a brominated derivative of 2-naphthol, is a solid organic compound.
Its chemical structure and properties are foundational to understanding its reactivity and
biological interactions.
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Property Value Source
CAS Number 116230-30-9 [11[2]
Molecular Formula C10H7Bro [1][2]
Molecular Weight 223.07 g/mol [11[2]
Appearance White to light yellow 3]
powder/crystal
Melting Point 133-138 °C [3]
Boiling Point (Predicted) 353.8+15.0°C

Keep in a dark place, under an
Storage inert atmosphere, at room [4]

temperature.

Hazard Identification and Safety Precautions

7-Bromonaphthalen-2-ol is classified as a hazardous substance. Adherence to safety
protocols is crucial to minimize exposure and associated risks.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, T, ] H302: Harmful if
Category 4 lalt text Warning
Oral swallowed.[5]
Skin
] o L, ) H315: Causes
Corrosion/Irritatio ~ Category 2 raalt text Warning o
skin irritation.[5]
n
Serious Eye H318: Causes
Damage/Eye Category 1 Lr:alt text Danger serious eye
Irritation damage.[5]
Specific Target
o Category 3 H335: May
Organ Toxicity ) L, ) )
(Sing| (Respiratory tract  lalt text Warning cause respiratory
ingle
J irritation) irritation.[5]
Exposure)

Precautionary Statements

The following precautionary statements are recommended for handling 7-Bromonaphthalen-

2-ol:
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[5]
Wash skin thoroughly after
P264 _
handling.[5]
Do not eat, drink or smoke
P270 _ _
when using this product.[5]
Use only outdoors or in a well-
P271 _
ventilated area.[5]
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[5]

IF SWALLOWED: Call a
Response P301+P312 POISON CENTER/doctor if

you feel unwell.[5]

IF ON SKIN: Wash with plenty

of water.[5]

P302+P352

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[5]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

Immediately call a POISON
CENTER/doctor.[5]

P310

Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[5]
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P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.
First Aid Measures
Exposure Route First Aid Instructions

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[6]

Inhalation

Wash off immediately with plenty of soap and
) water while removing all contaminated clothes
Skin Contact . C
and shoes. Get medical attention if irritation

occurs.[6]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

immediate medical attention.[6]

Clean mouth with water and drink plenty of
) water afterwards. Do NOT induce vomiting. Call
Ingestion o ]
a physician or poison control center

immediately.[7]

Toxicological Data (Based on Analogous
Compounds)

Specific quantitative toxicological data for 7-Bromonaphthalen-2-ol is not readily available in
the public domain. The following data for related compounds is provided for context and to
guide preliminary risk assessment. It is crucial to note that these values may not be
representative of 7-Bromonaphthalen-2-ol.
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Compound Test Species Route Value
1-
Bromonaphthale LD50 Rat Oral 1540 mg/kg
ne
2-Naphthol LD50 Rat Oral 1960 mg/kg
2,4,6-

NOAEL Rat Oral (28-day) 100 mg/kg/day

Tribromophenol

2,4,6-

] LOAEL Rat Oral (28-day) 300 mg/kg/day
Tribromophenol

Potential Biological Effects and Signaling Pathways
(Hypothetical)

While the specific mechanism of action for 7-Bromonaphthalen-2-ol has not been elucidated,
substituted naphthols are known to exhibit a range of biological activities. Based on related
compounds, a potential mechanism of cytotoxicity could involve the induction of oxidative
stress, leading to apoptosis.
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Caption: Hypothetical signaling pathway for 7-Bromonaphthalen-2-ol induced cytotoxicity.

Experimental Protocols
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The following are generalized protocols for key toxicological assays. These should be adapted
and optimized for the specific experimental context.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a method to assess the cytotoxic effects of 7-Bromonaphthalen-2-ol on
a mammalian cell line.
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Seed cells in 96-well plate

Incubate for 24h

:

Treat with 7-Bromonaphthalen-2-ol (various concentrations)

l

Incubate for 24-72h

Add MTT solution

Incubate for 4h

Add solubilization solution (e.g., DMSO)

Read absorbance at 570 nm

Click to download full resolution via product page

Caption: Experimental workflow for the MTT cytotoxicity assay.

Methodology:
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Cell Seeding: Plate a suitable cell line (e.g., HeLa, HepG2) in a 96-well plate at a density of
5,000-10,000 cells per well in 100 pL of complete culture medium. Incubate for 24 hours at
37°C in a humidified 5% CO2 atmosphere.

Compound Treatment: Prepare a stock solution of 7-Bromonaphthalen-2-ol in a suitable
solvent (e.g., DMSO). Make serial dilutions in culture medium to achieve the desired final
concentrations. Replace the medium in the wells with 100 pL of the compound-containing
medium. Include vehicle control wells (medium with the same concentration of DMSO) and
untreated control wells.

Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO2
atmosphere.

MTT Addition: Add 10 pL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) solution (5 mg/mL in PBS) to each well.

Formazan Formation: Incubate the plate for 4 hours at 37°C.

Solubilization: Carefully remove the medium and add 100 pL of a solubilization solution (e.g.,
DMSO or a solution of 10% SDS in 0.01 M HCI) to each well to dissolve the formazan
crystals.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and
determine the ICso value (the concentration of the compound that inhibits cell growth by
50%).

Bacterial Reverse Mutation Assay (Ames Test)

This protocol is a screening test for the mutagenic potential of 7-Bromonaphthalen-2-ol.
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Prepare Salmonella typhimurium strains (e.g., TA98, TA100)

Mix bacteria, test compound, and S9 mix (optional)

Pour mixture onto minimal glucose agar plates

Incubate for 48-72h at 37°C

Count revertant colonies

Compare to negative and positive controls

Click to download full resolution via product page

Caption: Experimental workflow for the Ames test.

Methodology:
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Strain Preparation: Grow overnight cultures of appropriate Salmonella typhimurium histidine
auxotroph strains (e.g., TA98, TA100) in nutrient broth.

Metabolic Activation: The test can be performed with and without a metabolic activation
system (S9 fraction from rat liver homogenate) to detect mutagens that require metabolic
activation.

Exposure: In a test tube, combine the bacterial culture, the test compound at various
concentrations, and either the S9 mix or a buffer.

Plating: Add molten top agar containing a trace amount of histidine to the test tube, mix, and
pour the contents onto a minimal glucose agar plate. The limited histidine allows for a few
cell divisions, which is necessary for mutagenesis to occur.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Colony Counting: Count the number of revertant colonies (colonies that have regained the
ability to synthesize histidine) on each plate.

Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase
in the number of revertant colonies compared to the negative (solvent) control, and this
increase is statistically significant. Positive controls with known mutagens should be run in
parallel.

Handling and Storage

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[7]

Personal Protective Equipment (PPE):

o

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

o

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[5]

o

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[7]
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e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.[5]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as oxidizing agents.[4][7]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to enter drains or waterways.[5]

This technical guide provides a summary of the available health and safety information for 7-
Bromonaphthalen-2-ol. Due to the limited specific toxicological data, a cautious approach is
warranted, and all handling should be performed by qualified individuals in a controlled
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055355#health-and-safety-information-for-7-
bromonaphthalen-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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